1H-Imidazo[4,5-c]quinoline-2,4-diamine, 1-(2-methylpropyl)-

• CAS No.: 879000-60-9
• Molecular Formula: C14H17N5
• Molecular Weight: 255.32 g/mol
• IUPAC Name: 1-(2-methylpropyl)imidazo[4,5-c]quinoline-2,4-diamine
• InChI: InChI=1S/C14H17N5/c1-8(2)7-19-12-9-5-3-4-6-10(9)17-13(15)11(12)18-14(19)16/h3-6,8H,7H2,1-2H3,(H2,15,17)(H2,16,18)
• InChI Key: AUDCAUGPLUJVOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C(=NC3=CC=CC=C32)N)N=C1N

Description

1H-Imidazo[4,5-c]quinoline-2,4-diamine, 1-(2-methylpropyl)- is a useful research compound. Its molecular formula is C14H17N5 and its molecular weight is 255.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline-2-amine hydrobromide (8.61 g) and ammonia (131 mL of a 7 N solution in methanol) were added to a high-pressure vessel, which was sealed and heated overnight in an oven at 150° C. The resulting solution was concentrated under reduced pressure to provide 7 g of crude product. A portion of the product was purified by flash chromatography on silica gel (eluting with 3-4% methanol in dichloromethane with 1% ammonium hydroxide added.) The isolated product was washed with methanol, purified again by flash chromatography using the same conditions, and dried under high vacuum to provide 1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline-2,4-diamine as a gray, crystalline solid, mp >250° C. Anal. calcd. for C14H17N5: C, 65.68; H, 6.71; N, 27.43. Found: C, 65.69; H, 6.79; N, 27.42.